Cas no 3419-32-7 (Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate)

• Product name: Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate
• CAS No: 3419-32-7
• MF: C₁₀H₁₄O₃
• MW: 182.21636
• CID: 295666
• PubChem ID: 87558812

Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-methyl-2-oxo-, ethyl ester
• Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate (mixture of isomers)
• ethyl 6-methyl-2-oxocyclohex-3-ene-1-carboxylate
• 2-carboxyethyl-3-methyl-cyclohex-5-en-1-one
• 6-Methyl-2-oxo-3
• 6-METHYL-2-OXO-3-CYCLOHEXENE-1-CARBOXYLIC ACID ETHYL ESTER
• 6-methyl-2-oxo-cyclohex-3-enecarboxylic acid ethyl ester
• CFQIYLYEYJYZEO-UHFFFAOYSA
• Ethyl 3-Methyl-5-cyclohexen-1-one-2-carboxylate
• ethyl 5-methyl-3-oxocyclohexene-4-carboxylate
• Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate
• ethyl 6-methyl-2-oxocyclohex-3-enecarboxylate
• Ethyl 3-Methyl-5-cyclohexen-1-one-2-carboxylate (mixture of isomers)
• 6-Methyl-2-oxo-3-cyclohexene-1-carboxylic Acid Ethyl Ester (mixture of isomers)
• InChI=1/C10H14O3/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4,6-7,9H,3,5H2,1-2H3
• ethyl 6-methyl-2-oxocyclohex-3-ene-carboxylate
• Ethyl 6-methyl-2-oxo-3-cyclohexene-1-carboxylate #
• MFCD00134153
• CS-0210280
• SCHEMBL7727816
• DTXSID30338500
• ethyl 6-methyl-2-oxocyclohex-3-ene-1-car-boxylate
• 3-Cyclohexene-1-carboxylic acid, 6-methyl-2-oxo-, ethyl ester
• 3419-32-7
• 4-OXO-4H-BENZO[D]PYRIMIDO[2,1-B][1,3]THIAZOLE-3-CARBOXYLICACID
• E0646
• CFQIYLYEYJYZEO-UHFFFAOYSA-
• AKOS024365008
• BS-44056
• A875079
• FT-0693340
• CFQIYLYEYJYZEO-UHFFFAOYSA-N
• D90547

• MDL： MFCD00134153
• Inchi： InChI=1S/C10H14O3/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4,6-7,9H,3,5H2,1-2H3
• InChI Key： CFQIYLYEYJYZEO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C(C)CC=CC1=O

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų
• Tautomer Count: 8

Experimental Properties

• Color/Form: Not determined
• Density: 1.07
• Boiling Point: 107-110 °C/6 mmHg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.477(lit.)
• PSA: 43.37000
• LogP: 1.33080
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases：R36/37/38

Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate

Comprehensive Overview of Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate (CAS No. 3419-32-7)

Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate (CAS No. 3419-32-7) is a versatile organic compound widely used in pharmaceutical, fragrance, and specialty chemical industries. This ester derivative of cyclohexene exhibits unique structural properties, making it valuable for synthesizing complex molecules. Its cyclohexene ring and ester functional group contribute to its reactivity, enabling applications in asymmetric synthesis and intermediate production. Researchers and manufacturers frequently seek this compound for its role in creating flavor enhancers, pharmaceutical precursors, and agrochemical intermediates.

In recent years, the demand for Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate has surged due to its relevance in green chemistry and sustainable synthesis. With growing interest in eco-friendly processes, this compound’s potential as a biodegradable intermediate aligns with global sustainability goals. Its low toxicity profile and compatibility with catalytic reactions further enhance its appeal. Industries are exploring its use in bio-based polymers and renewable energy applications, addressing common search queries like "eco-friendly chemical intermediates" and "sustainable ester derivatives."

The synthesis of Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate typically involves Claisen condensation or Michael addition reactions, optimized for high yield and purity. Analytical techniques such as GC-MS and NMR spectroscopy confirm its structural integrity, a topic frequently searched by quality control professionals. Its physical properties—including a boiling point of ~250°C and solubility in organic solvents—make it suitable for diverse formulations. Users often inquire about its storage conditions (recommended: cool, dry environments) and compatibility with other reagents.

Beyond industrial applications, CAS No. 3419-32-7 garners attention in academic research for its role in heterocyclic chemistry. Its α,β-unsaturated carbonyl moiety enables participation in Diels-Alder reactions, a popular subject in organic chemistry forums. Recent studies highlight its utility in designing bioactive molecules, linking to trending searches like "drug discovery intermediates" and "cyclic ketone derivatives."

To meet evolving market needs, suppliers emphasize high-purity grades of Ethyl 6-Methyl-2-oxo-3-cyclohexene-1-carboxylate, catering to GMP standards for pharmaceutical use. FAQs often address its regulatory status (compliant with REACH and TSCA) and scalability in production. As innovation drives demand, this compound remains a focal point for R&D in material science and catalysis, reinforcing its importance in modern chemistry.